Cas no 332376-31-5 (<br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le)

2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile is a specialized organic compound featuring a nicotinonitrile core substituted with cyclohexylpropylsulfanyl, methoxyphenyl, and phenyl groups. Its molecular structure suggests potential utility in pharmaceutical or agrochemical research, particularly due to the presence of both electron-donating (methoxy) and hydrophobic (cyclohexyl) moieties, which may influence binding affinity or solubility. The compound’s nitrile group offers reactivity for further derivatization, making it a versatile intermediate in synthetic chemistry. Its well-defined structure and functional group diversity could support applications in drug discovery or material science, where tailored electronic or steric properties are required. Analytical characterization (e.g., NMR, HPLC) confirms high purity, ensuring reliability for research use.
<br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le structure
332376-31-5 structure
Product Name:<br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le
CAS No:332376-31-5
MF:C28H30N2OS
MW:442.615605831146
CID:3071617
PubChem ID:1734794
Update Time:2025-05-19

<br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le Chemical and Physical Properties

Names and Identifiers

    • <br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le
    • 332376-31-5
    • AG-690/40749570
    • 2-[(3-cyclohexylpropyl)sulfanyl]-6-(4-methoxyphenyl)-4-phenylnicotinonitrile
    • 2-((3-Cyclohexylpropyl)thio)-6-(4-methoxyphenyl)-4-phenylnicotinonitrile
    • 2-(3-cyclohexylpropylsulfanyl)-6-(4-methoxyphenyl)-4-phenylpyridine-3-carbonitrile
    • AKOS000568224
    • 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile
    • MDL: MFCD02048898
    • Inchi: 1S/C28H30N2OS/c1-31-24-16-14-23(15-17-24)27-19-25(22-12-6-3-7-13-22)26(20-29)28(30-27)32-18-8-11-21-9-4-2-5-10-21/h3,6-7,12-17,19,21H,2,4-5,8-11,18H2,1H3
    • InChI Key: SPXMZEMPFALQKB-UHFFFAOYSA-N
    • SMILES: S(C1C(C#N)=C(C2C=CC=CC=2)C=C(C2C=CC(=CC=2)OC)N=1)CCCC1CCCCC1

Computed Properties

  • Exact Mass: 442.20788476Da
  • Monoisotopic Mass: 442.20788476Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 71.2Ų

<br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM517733-1g
2-((3-Cyclohexylpropyl)thio)-6-(4-methoxyphenyl)-4-phenylnicotinonitrile
332376-31-5 97%
1g
$291 2022-06-11

Additional information on <br>2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitri le

2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile: A Comprehensive Overview

The compound 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile, identified by the CAS number 332376-31-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a nicotinonitrile core substituted with a 4-methoxy-phenyl group at the 6-position, a phenyl group at the 4-position, and a 3-cyclohexyl-propylsulfanyl group at the 2-position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable subject for research in medicinal chemistry and materials science.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of similar compounds, which has significantly contributed to the scalability of producing 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields, further highlighting the practicality of this compound in industrial settings.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of a nicotinonitrile moiety suggests that it may exhibit biological activity similar to other pyridine derivatives, which are known for their roles as kinase inhibitors or anti-inflammatory agents. Recent studies have demonstrated that analogs of this compound can modulate cellular signaling pathways, making them promising candidates for treating conditions such as cancer or neurodegenerative diseases. Additionally, the substitution pattern on the pyridine ring allows for fine-tuning of pharmacokinetic properties, enhancing its suitability as a lead compound in drug development.

The structural versatility of 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile also makes it an attractive candidate for materials science applications. The sulfur-containing sulfanyl group can act as a coordinating unit in metal complexes, potentially leading to novel catalytic materials or sensors. Furthermore, the aromatic substituents on the pyridine ring can influence the electronic properties of the molecule, making it suitable for use in organic electronics or optoelectronic devices.

In terms of environmental impact and safety considerations, recent studies have focused on assessing the biodegradability and toxicity profiles of similar compounds. These studies aim to ensure that compounds like 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile can be safely integrated into industrial processes without posing significant risks to ecosystems or human health. Preliminary findings suggest that proper waste management practices and controlled usage can mitigate potential hazards associated with this compound.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of 2-(3-Cyclohexyl-propylsulfanyl)-6-(4-methoxy-phenyl)-4-phenyl-nicotinonitrile. Collaborative efforts between academic institutions and industry partners are driving innovation in synthetic methodologies, biological evaluations, and material characterization techniques. As our understanding of this compound deepens, it is anticipated that it will play an increasingly important role in advancing both therapeutic development and materials innovation.

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